2,6-difluoro-N-(4-methylphenyl)benzamide

• Molecular Formula: C14H11F2NO
• Molecular Weight: 247.24g/mol
• IUPAC Name: 2,6-difluoro-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C14H11F2NO/c1-9-5-7-10(8-6-9)17-14(18)13-11(15)3-2-4-12(13)16/h2-8H,1H3,(H,17,18)
• InChI Key: CJDNXVLUFGFDKD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C=CC=C2F)F

Description

2,6-Difluoro-N-(4-methylphenyl)benzamide is a benzamide derivative characterized by a 2,6-difluorinated benzoyl group linked to a 4-methyl-substituted aniline moiety. The 4-methylphenyl group enhances lipophilicity, which may affect solubility and membrane permeability.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table highlights key structural analogs and their substituent-driven differences:

Compound Name	Benzamide Substituents	Aniline/Amine Substituents	Key Structural Features
2,6-Difluoro-N-(4-methylphenyl)benzamide	2,6-difluoro	4-methylphenyl	High lipophilicity due to methyl group
GSK-5503A	2,6-difluoro	1-(2-phenoxybenzyl)-1H-pyrazol-3-yl	CRAC channel blocker; pyrazole linker
N-(2,6-Difluorophenyl)-4-methoxybenzamide	4-methoxy	2,6-difluorophenyl	Electron-donating methoxy group
2,6-Difluoro-N-(2-nitrophenyl)benzamide	2,6-difluoro	2-nitrophenyl	Electron-withdrawing nitro group

Key Observations :

• Methoxy or nitro groups alter electronic profiles, affecting reactivity and interaction modes.
• Lipophilicity : The 4-methylphenyl group increases logP compared to polar substituents (e.g., pyrazole in GSK-5503A), suggesting better membrane permeability but lower aqueous solubility .

Insights :

• CRAC Channel Blockers : GSK-5503A and GSK-7975A highlight the importance of the pyrazole moiety in ion channel targeting. The absence of this group in this compound suggests divergent biological roles.
• Antitumor Activity: Benzamide derivatives with thiazolidinone scaffolds (e.g., ) demonstrate that the benzamide core is critical for apoptosis induction, but substituents dictate specificity .